2,4-dichloro-5-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-methyl-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H15Cl2N3O3S/c1-10-7-16(14(19)8-13(10)18)26(24,25)20-9-15-11-5-3-4-6-12(11)17(23)22(2)21-15/h3-8,20H,9H2,1-2H3
• InChI Key: JCOMZNASSILDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C17H15Cl2N3O3S
• Molecular Weight: 412.3 g/mol
• CAS No.: 1396867-93-8

Description

2,4-dichloro-5-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H15Cl2N3O3S and its molecular weight is 412.29. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Several studies have synthesized and evaluated the anticancer potential of benzenesulfonamide derivatives. For example, novel sulfonamide derivatives have been identified with significant activity against human tumor cell lines, including lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer. These compounds show promising low micromolar GI50 levels, indicating their potential as effective anticancer agents (Sławiński et al., 2012; Rathish et al., 2012).

Sensing Applications

In the development of chemosensing technologies, derivatives of benzenesulfonamide have been utilized for the selective detection of ions in aqueous solutions. A particular study developed a colorimetric and fluorescence probe for the sensitive detection of Sn2+ ions, highlighting the potential of these compounds in environmental monitoring and bioimaging applications (Ravichandiran et al., 2020).

Enzyme Inhibition

Compounds containing the benzenesulfonamide moiety have demonstrated potent inhibitory effects against various enzymes, including carbonic anhydrase isozymes. This enzyme inhibition activity is critical for the development of therapeutic agents targeting conditions like glaucoma, epilepsy, and cancer (Gul et al., 2016; Sethi et al., 2013).

Herbicide Selectivity

Research into the selectivity mechanisms of herbicides for cereals has revealed that certain benzenesulfonamide derivatives, such as chlorsulfuron, are metabolized by tolerant plants into inactive products, providing a biological basis for their selective weed-killing properties. This metabolism involves the conversion to a polar, inactive glycoside, demonstrating the compound's significance in agricultural applications (Sweetser et al., 1982).